Cas no 2227670-88-2 (4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one)

• Product Name: 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one
• CAS No: 2227670-88-2
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 6144678
• PubChem ID: 165848718
• Update Time: 2025-07-19

4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one
• EN300-1636211
• 2227670-88-2

• Inchi： 1S/C11H13ClN2O/c1-14-10(15)6-9(13)11(14)7-3-2-4-8(12)5-7/h2-5,9,11H,6,13H2,1H3/t9-,11+/m0/s1
• InChI Key： SFYGKXFCNBCHNZ-GXSJLCMTSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H]1[C@H](CC(N1C)=O)N

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one

Chemical Profile of 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one (CAS No. 2227670-88-2)

4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 2227670-88-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule features a pyrrolidinone core, which is a privileged scaffold in drug discovery due to its structural versatility and biological activity. The presence of both amino and chlorophenyl substituents introduces unique reactivity and potential pharmacological properties, making it a compound of considerable interest for synthetic chemists and biologists alike.

The structural motif of 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one encompasses several key functional groups that contribute to its chemical behavior. The pyrrolidinone ring itself is known for its role in various bioactive molecules, including protease inhibitors and kinase inhibitors. The amino group at the 4-position provides a site for further derivatization, enabling the formation of amides, ureas, or other bioconjugates that can modulate biological activity. Meanwhile, the 3-chlorophenyl group introduces electrophilic characteristics, facilitating reactions such as nucleophilic aromatic substitution or cross-coupling reactions, which are pivotal in modern synthetic methodologies.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous cellular processes and are often implicated in diseases like cancer and inflammation. The scaffold of 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one has shown promise as a lead compound in this area. Its ability to interact with specific PPIs has been explored through computational modeling and experimental validation. Studies indicate that the compound can disrupt aberrant signaling pathways by binding to key protein targets, thereby modulating disease-related processes.

One notable application of 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one lies in its potential as an antitumor agent. Preclinical investigations have demonstrated that derivatives of this compound can exhibit inhibitory effects on various cancer cell lines by interfering with critical signaling cascades involved in cell proliferation and survival. The chlorophenyl moiety, in particular, has been identified as a key pharmacophore responsible for these effects, suggesting that further optimization of this region could enhance therapeutic efficacy.

The synthesis of 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high regioselectivity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the pyrrolidinone core with high enantiomeric purity. These methods not only ensure the structural integrity of the molecule but also open avenues for generating libraries of analogs for high-throughput screening.

From a medicinal chemistry perspective, the versatility of 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one makes it an attractive candidate for structure-based drug design. By leveraging computational tools like molecular docking and quantum mechanical calculations, researchers can predict binding modes and optimize interactions with biological targets. Such approaches have led to the identification of novel derivatives with improved pharmacokinetic profiles and reduced off-target effects.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. Emerging evidence suggests that modifications to the pyrrolidinone scaffold can yield compounds with activity against resistant bacterial strains. This finding is particularly relevant in light of the global challenge posed by antibiotic resistance, where innovative chemotypes are urgently needed.

Recent advancements in analytical chemistry have enabled more precise characterization of 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one, including its spectroscopic properties and metabolic stability. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These data are essential for understanding how the compound behaves within biological systems and for guiding further structural optimization.

The development of novel pharmaceuticals often involves rigorous safety assessments to ensure therapeutic benefit outweighs potential risks. In vitro toxicology studies have been conducted on 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one to evaluate its cytotoxicity profile across various cell lines. Preliminary results indicate moderate toxicity at high concentrations but acceptable levels at therapeutic doses, suggesting that further refinement could yield a safe and effective drug candidate.

The future directions for research on 4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one include exploring its role in neurodegenerative diseases. The pyrrolidinone scaffold is known to interact with central nervous system (CNS) targets, making it a promising candidate for treating conditions such as Alzheimer's disease or Parkinson's disease. Investigating these applications could open new therapeutic avenues while leveraging existing knowledge about the compound's mechanism of action.

In conclusion,4-amino-5-(3-chlorophenyl)-1-methylpyrrolidin-2-one (CAS No. 2227670-88-2) represents a versatile and biologically relevant molecule with significant potential across multiple therapeutic areas. Its unique structural features, coupled with recent advances in synthetic chemistry and computational biology, position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications and optimize its properties,this compound is poised to make meaningful contributions to human health.